Cas no 821770-40-5 (5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-)

• Product name: 5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-
• CAS No: 821770-40-5
• MF: C₁₅H₁₈O
• MW: 214.30282
• CID: 697522
• PubChem ID: 71419961

5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 6-phenyl-3-(2-propenyl)-, (5E)-
• 6-phenyl-3-prop-2-enylhex-5-en-2-one
• 6-Phenyl-3-(prop-2-en-1-yl)hex-5-en-2-one
• 821770-40-5
• DTXSID60839176

• Inchi： InChI=1S/C15H18O/c1-3-8-15(13(2)16)12-7-11-14-9-5-4-6-10-14/h3-7,9-11,15H,1,8,12H2,2H3
• InChI Key： TXDGONKVNIKKSI-UHFFFAOYSA-N
• SMILES： CC(=O)C(CC=C)CC=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 214.135765193g/mol
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų